Flavonoid O-glycosides

Flavonoid O-glycosides are a subclass of flavonoids characterized by the presence of an O-glycosidic linkage between the flavonoid aglycone and a sugar moiety. These compounds exhibit diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Structurally, they consist of a 15-carbon core with a phenyl ring system (B-C rings) attached to a C-glycosidic linkage at the 3-position. The glycosylation can vary in terms of sugar composition and linkage, leading to a wide range of structural diversity. Flavonoid O-glycosides are commonly found in various plants, where they play crucial roles in protecting against oxidative stress and UV radiation. Their antioxidant properties are attributed to their ability to scavenge free radicals and reduce reactive oxygen species (ROS) formation. Additionally, these compounds have been studied for their potential in disease prevention and treatment, such as cardiovascular diseases and cancer. In recent years, the development of techniques for isolating and characterizing flavonoid O-glycosides has advanced significantly, enabling researchers to better understand their structural features and biological functions. This knowledge is crucial for designing novel therapeutic agents and developing natural health products that can harness the beneficial effects of these bioactive compounds.
